Cas no 1286709-49-6 (N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286709-49-6
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6199388
• PubChem ID: 52906360
• Update Time: 2025-05-19

N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• F3407-5029
• N-[(3-ethoxyphenyl)methyl]-2-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• N-(3-ethoxybenzyl)-2-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS021795197
• N-[(3-ethoxyphenyl)methyl]-2-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• 1286709-49-6
• VU0627386-1

• Inchi： 1S/C17H17N3O3S/c1-2-22-13-6-3-5-12(9-13)11-18-15(21)10-16-19-20-17(23-16)14-7-4-8-24-14/h3-9H,2,10-11H2,1H3,(H,18,21)
• InChI Key： AEVVVBRVGDULMP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(CC(NCC2C=CC=C(C=2)OCC)=O)O1

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide

N-(3-Ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1286709-49-6, known as N-(3-ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of oxadiazole, a heterocyclic structure that has been extensively studied for its role in drug discovery and material science.

N-(3-Ethoxyphenyl)methyl-2-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide is characterized by its complex molecular architecture, which includes a thiophene ring fused to an oxadiazole moiety. The presence of the ethoxyphenyl group introduces additional electronic and steric effects, making this compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been explored in several research papers. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that N-(3-Ethoxyphenyl)methyl derivatives exhibit potent inhibitory activity against certain kinases, suggesting their potential use in anticancer therapies.

The synthesis of N-(3-Ethoxyphenyl)methyl derivatives involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of microwave-assisted synthesis has also been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, N-(3-Ethoxyphenyl)methyl derivatives have shown promise in the field of agrochemistry as well. A 2023 study conducted by scientists at the University of California revealed that these compounds possess effective pesticidal properties against several agricultural pests. This finding has opened new avenues for their use in sustainable pest management solutions.

Moreover, the electronic properties of N-(3-Ethoxyphenyl)methyl derivatives make them suitable candidates for use in organic electronics. Their ability to act as electron acceptors in donor–acceptor systems has been explored in recent studies focused on organic photovoltaics (OPVs). A research team from Cambridge University reported that incorporating these compounds into OPV devices significantly enhances their power conversion efficiency (PCE), making them a valuable addition to the field of renewable energy.

The structural versatility of N-(3-Ethoxyphenyl)methyl derivatives also extends to their use in materials science. Their ability to form stable coordination complexes with metal ions has been leveraged in the development of new catalysts for industrial processes. For example, a 2023 study published in *Nature Communications* demonstrated that these complexes can efficiently catalyze the oxidation of alcohols under mild conditions, offering a greener alternative to traditional methods.

In conclusion, N-(3-Ethoxyphenyl)methyl derivatives, particularly CAS No. 1286709-49-6, represent a fascinating class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science and renewable energy, their unique properties continue to inspire innovative research directions. As advancements in synthetic methodologies and computational modeling techniques unfold, it is anticipated that these compounds will play an even more pivotal role in shaping future technological and therapeutic innovations.